Cas no 83918-59-6 (9,12,15-Octadecatrienoicacid, 1-methylethyl ester, (9Z,12Z,15Z)-)

• Product Name: 9,12,15-Octadecatrienoicacid, 1-methylethyl ester, (9Z,12Z,15Z)-
• CAS No: 83918-59-6
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 724786
• PubChem ID: 14947687
• Update Time: 2025-04-19

9,12,15-Octadecatrienoicacid, 1-methylethyl ester, (9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrienoicacid, 1-methylethyl ester, (9Z,12Z,15Z)-
• isopropyl (9Z,12Z,15Z)-9,12,15-octadecatrienoate
• propan-2-yl octadeca-9,12,15-trienoate
• EINECS 281-293-4
• i-Propyl alpha.-linolenate
• DTXSID301315235
• SCHEMBL1496221
• isopropyl linolenate
• NS00060936
• SQOVKJOWVZUDDC-AGRJPVHOSA-N
• i-Propyl 9,12,15-octadecatrienoate
• 83918-59-6

• Inchi： 1S/C21H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(22)23-20(2)3/h5-6,8-9,11-12,20H,4,7,10,13-19H2,1-3H3/b6-5-,9-8-,12-11-
• InChI Key： SQOVKJOWVZUDDC-AGRJPVHOSA-N
• SMILES： O(C(C)C)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 320.27153
• Monoisotopic Mass: 320.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7

Experimental Properties

• Density: 0.89
• Boiling Point: 401°C at 760 mmHg
• Flash Point: 97.2°C
• Refractive Index: 1.474

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives